1-(2-(Ethylthio)benzoyl)indoline-2-carboxamide

• IUPAC Name: 1-(2-ethylsulfanylbenzoyl)-2,3-dihydroindole-2-carboxamide
• InChI: InChI=1S/C18H18N2O2S/c1-2-23-16-10-6-4-8-13(16)18(22)20-14-9-5-3-7-12(14)11-15(20)17(19)21/h3-10,15H,2,11H2,1H3,(H2,19,21)
• InChI Key: VMGIBQAHCGRZTJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2C(CC3=CC=CC=C32)C(=O)N
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

1-(2-(Ethylthio)benzoyl)indoline-2-carboxamide is a chemical compound with the molecular formula C18H18N2O2S and a molecular weight of 326.41. It is an indole-2-carboxamide derivative, a class of compounds that have been the focus of many researchers in the study of pharmaceutical compounds.

Synthesis Analysis

Indole-2-carboxamides can be synthesized by reacting appropriate indole-2-carboxylic acid with benzoyl chloride derivatives in pyridine. The reaction mixture is refluxed for 16 hours. After cooling, a 2 M HCl solution is added and the mixture is extracted with diethyl ether and EtOAc.

Molecular Structure Analysis

The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring. From a chemical point of view, the nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties.

Chemical Reactions Analysis

The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Scientific Research Applications

Alzheimer’s Disease Research

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Anticancer Properties

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Antitubercular Activity

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Free Radical Scavenging

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Mechanism of Action

Target of Action

The primary target of 1-(2-(Ethylthio)benzoyl)indoline-2-carboxamide is the mycobacterial membrane protein large 3 transporter (MmpL3) . MmpL3 is a crucial component in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with MmpL3, inhibiting its function . This interaction disrupts the normal function of MmpL3, leading to a halt in the growth of Mycobacterium tuberculosis .

Biochemical Pathways

The inhibition of MmpL3 affects the biosynthesis of the cell wall of Mycobacterium tuberculosis . This disruption in the cell wall synthesis pathway leads to the bacterium’s inability to maintain its structural integrity, resulting in its death .

Pharmacokinetics

Indole derivatives, in general, have been found to bind with high affinity to multiple receptors , suggesting a potential for good bioavailability

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis . It has also shown cytotoxic activities against certain cancer cell lines, such as paediatric glioblastoma multiforme (GBM) cell line KNS42 .

Future Directions

It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds. The presence of carboxamide moiety at positions 2 and 3 gives unique inhibitory properties to these compounds.